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Compound of Interest

Compound Name: Tris(2-cyanoethyl)phosphine

Cat. No.: B149526

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety, operational, and disposal information for the handling of
Tris(2-cyanoethyl)phosphine (TCEP) and its hydrochloride salt (TCEP-HCI). Adherence to
these procedures is vital for ensuring laboratory safety and the integrity of your research. TCEP
is a potent, odorless reducing agent widely used in biochemistry and molecular biology to
cleave disulfide bonds in proteins and peptides.[1][2]

Personal Protective Equipment (PPE)

When handling TCEP, particularly in its solid form, the following personal protective equipment
is mandatory to prevent exposure.
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PPE Category

Required Equipment

Specifications

Eye and Face Protection

Chemical safety goggles and a

face shield

Goggles must be worn at all
times. A face shield is required
when there is a risk of
splashing or when handling

larger quantities.

Hand Protection

Chemical-resistant gloves

Nitrile or neoprene gloves are
suitable. Always inspect gloves

for tears or holes before use.

Body Protection

Laboratory coat

A standard lab coat is required.
For tasks with a higher risk of
splashing, a chemically
resistant apron over the lab

coat is recommended.

Respiratory Protection

NIOSH-approved respirator

Required when handling the
powder outside of a chemical
fume hood to avoid inhalation

of dust.

Safe Handling and Operational Plan

Engineering Controls:

» Always handle solid TCEP and prepare solutions in a well-ventilated area, preferably within a

certified chemical fume hood.

o Ensure that an eyewash station and a safety shower are readily accessible in the immediate

work area.

Work Practices:

» Avoid all personal contact, including inhalation of dust and contact with skin and eyes.

e Do not eat, drink, or smoke in areas where TCEP is handled or stored.
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e Wash hands thoroughly with soap and water after handling TCEP, even if gloves were worn.

e When preparing solutions, slowly add the TCEP powder to the water or buffer to avoid

Storage and Stability

splashing. Note that dissolving TCEP-HCI in water will result in an acidic solution (pH ~2.5).

[2][3]

Parameter Condition Stability/Information
Store in a tightly sealed
o For long-term storage, keep at
Storage container in a cool, dry, and

well-ventilated place.

4°C.[3]

Aqueous Solution Stability

Stable in aqueous, acidic, and

basic solutions.

Stock solutions are stable for
several weeks at 4°C and for
up to two years at -20°C when

prepared correctly.[3]

Phosphate Buffer

Incompatibility

Unstable in phosphate buffers,

especially at neutral pH.

TCEP can be completely
oxidized within 72 hours in
phosphate-buffered saline
(PBS) at pH 7.0.[4] If using
PBS, prepare the TCEP
solution immediately before

use.[1]

Light Sensitivity

TCEP is light-sensitive.

Cover tubes containing TCEP

solutions with aluminum foil.[5]

Disposal Plan

Waste Characterization: TCEP waste should be considered hazardous chemical waste.

Containerization: Collect all TCEP waste, including contaminated consumables (e.g., pipette

tips, tubes), in a designated, sealed, and clearly labeled hazardous waste container.

Disposal Route: Dispose of TCEP waste in accordance with all local, state, and federal

regulations. Do not dispose of TCEP down the drain. Contact your institution's Environmental
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Health and Safety (EHS) department for specific disposal procedures.

Quantitative Data for TCEP and its Hydrochloride

Salt

Property

Tris(2-
cyanoethyl)phosphine
(TCEP)

Tris(2-
carboxyethyl)phosphine
hydrochloride (TCEP-HCI)

Molecular Formula

C9H12N3P

C9H1506P - HCI

Molecular Weight 193.19 g/mol [6] 286.65 g/mol [3]
Appearance White crystalline solid White lyophilized powder[3]
Melting Point 97-98°C Not available
Solubility in Water Insoluble 310 g/L (1.08 M)[2][3]
] The solution in water is acidic
pKa Not available
(~pH 2.5)[2][3]

Category 4 (ATE = 300 - 2000 )
Oral LD50 Not available

mg/kg)
Effective pH Range Not applicable 1.5-9.0[5]

Experimental Protocol: Reduction of Protein
Disulfide Bonds for Mass Spectrometry

This protocol provides a standard procedure for the reduction and alkylation of disulfide bonds

in proteins prior to enzymatic digestion and analysis by mass spectrometry.[3]

Materials:

e Protein sample

e Denaturing buffer (e.g., 8 M urea in 100 mM Tris-HCI, pH 8.5)

o TCEP solution (e.g., 200 mM in water)
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o Alkylating agent (e.g., 500 mM iodoacetamide in water)

e Quenching solution (e.g., 500 mM DTT in water)

Procedure:

» Protein Solubilization: Dissolve the protein sample in the denaturing buffer.

e Reduction: Add TCEP solution to a final concentration of 10 mM.

 Incubation: Incubate the mixture at 37°C for 30-60 minutes.

e Cooling: Cool the sample to room temperature.

» Alkylation: Add the alkylating agent to a final concentration of 20 mM.

e Incubation in the Dark: Incubate the sample in the dark at room temperature for 30 minutes.

e Quenching: Quench the alkylation reaction by adding the quenching solution to a final
concentration of 20 mM.

e The protein is now reduced and alkylated, ready for downstream processing such as buffer
exchange or enzymatic digestion.

Safe Handling Workflow for TCEP
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Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of TCEP.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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